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Cohort study of long working hours and increase in blood high-sensitivity C-reactive protein (hsCRP) concentration: Mechanisms of overwork and cardiovascular disease
National Academy Science Letters ( IF 0 ) Pub Date: 2022-09-13 , DOI: 10.1002/1348-9585.12359
We aimed to find evidence of the inflammation-mediated mechanism by which long working hours contribute to cardiovascular disease (CVD).
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DigiFuehr 2.0: Novel insights for digital leadership
National Academy Science Letters ( IF 0 ) Pub Date: 2023-01-18 , DOI: 10.1002/1348-9585.12383
Against the background of e-government, it is discussed whether self-organization represents an independent component of digital leadership. Addressing this research question, the instrument “DigiFuehr” is being expanded to include the aspects of self-determination and coordination. The aim is to test the model quality of three adapted scales against the already established support-focusing version.
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The effect of a multicomponent intervention on occupational fall-related factors in older workers: A pilot randomized controlled trial
National Academy Science Letters ( IF 0 ) Pub Date: 2022-12-02 , DOI: 10.1002/1348-9585.12374
Multicomponent interventions reduce falls among community-dwelling older adults. However, whether this strategy helps reduce occupational falls among older workers is unclear. This pilot trial tested the safety, adherence, and potential effectiveness of a multicomponent intervention for older workers.
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The effects of telecommuting and family cohabiting situation on psychological distress in Japanese workers during the COVID-19 pandemic: A cross-sectional study
National Academy Science Letters ( IF 0 ) Pub Date: 2023-02-23 , DOI: 10.1002/1348-9585.12391
This study aimed to determine whether telecommuting's impact on psychological distress differed depending on the status of workers' cohabiting family members during the COVID-19 pandemic.
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Correction to “The impact of COVID-19 on hospital-based workers influenza vaccination uptake: A two-year retrospective cohort study”Albanesi B, Clari M, Gonella S, et al. The impact of COVID-19 on hospital-based workers influenza vaccination uptake: a two-year retrospective cohort study. J Occup Health. 2022;64:e12376. doi:10.1002/1348-9585.12376
National Academy Science Letters ( IF 0 ) Pub Date: 2023-03-07 , DOI: 10.1002/1348-9585.12394
In the Acknowledgments section, “This study did not receive funds, grant, or other support.” was incorrect. This should have read “This research was financially supported by Fondazione CRT-Turin, Italy [grant number 73537].” We apologize for this error.
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Status and prediction of disapproval of the Korean workers' compensation insurance for diseases and injuries
National Academy Science Letters ( IF 0 ) Pub Date: 2023-02-19 , DOI: 10.1002/1348-9585.12392
Workers' diseases and injuries are often highly related to work. However, due to limited resources and unclear work relatedness, workers' compensation insurance cannot cover all diseases or injuries among workers. This study aimed to estimate the status and probability of disapproval from national workers' compensation insurance using basic information from Korean workers' compensation system.
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Risk of adverse pregnancy outcomes by maternal occupational status: A national population-based study in South Korea
National Academy Science Letters ( IF 0 ) Pub Date: 2023-01-25 , DOI: 10.1002/1348-9585.12380
This study examined the association between maternal occupational status and adverse pregnancy outcomes in the general South Korean population.
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Effects of task interruptions caused by notifications from communication applications on strain and performance
National Academy Science Letters ( IF 0 ) Pub Date: 2023-06-06 , DOI: 10.1002/1348-9585.12408
To examine the effect of automatic communication notifications on performance and strain. Because of the benefits of communication, we expected this effect to be moderated by fear of missing out (FoMO) and social norms of responsiveness, expressed in the experience of telepressure.
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Working hours, side work, and depressive symptoms in physicians: A nationwide cross-sectional study in Japan
National Academy Science Letters ( IF 0 ) Pub Date: 2022-12-02 , DOI: 10.1002/1348-9585.12377
Long working hours in Japan is a social concern. This is also true for the working hours of physicians, who often do side work in addition to working at their main hospital. New physician work regulations to be implemented in Japan require work-hour management, including side work. This study examined the association between physicians' overtime and side work hours and their health outcomes.
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Effects of stretching intervention on musculoskeletal pain in dental professionals
National Academy Science Letters ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.1002/1348-9585.12413
This study aimed to quantitatively confirm the effects of dental specialists' work and stretching on musculoskeletal pain.
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